Cas no 17701-32-5 (Octanoyl chloride,2,2-dimethyl-)

• Product Name: Octanoyl chloride,2,2-dimethyl-
• CAS No: 17701-32-5
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 230210
• PubChem ID: 248434
• Update Time: 2025-04-19

Octanoyl chloride,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanoyl chloride,2,2-dimethyl-
• 2,2-DIMETHYLOCTANOYL CHLORIDE
• 2,2-Dimethyl-caprylsaeure-chlorid
• 2,2-Dimethyl-caprylsaeure-methylester
• 2,2-Dimethyl-octanoic acid methyl ester
• 2,2-dimethyl-octanoyl chloride
• 2,2-Dimethyl-octanoylchlorid
• 2,2-Dimethyloctansaeuremethylester
• SCHEMBL1410547
• AKOS006274913
• Q27258992
• KICJYSRARHIXHM-UHFFFAOYSA-N
• 17701-32-5
• NSC-65467
• NSC65467
• DTXSID30938887

• Inchi： 1S/C10H19ClO/c1-4-5-6-7-8-10(2,3)9(11)12/h4-8H2,1-3H3
• InChI Key： KICJYSRARHIXHM-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)CCCCCC)=O

Computed Properties

• Exact Mass: 190.11200
• Monoisotopic Mass: 190.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.74840